Cas no 849924-84-1 (3,5-Bis(methylsulfonyl)benzonitrile)

3,5-Bis(methylsulfonyl)benzonitrile is a high-purity organic compound characterized by its dual methylsulfonyl functional groups and benzonitrile core structure. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing sulfonyl groups enhance reactivity in nucleophilic substitution and cross-coupling reactions. Its well-defined crystalline structure ensures consistent performance in multi-step synthetic processes. The compound exhibits excellent thermal stability and solubility in polar organic solvents, facilitating its use in controlled reaction environments. Its rigid aromatic framework contributes to its utility in constructing complex heterocyclic systems, making it valuable for research and industrial applications requiring precise molecular modifications.

3,5-Bis(methylsulfonyl)benzonitrile structure

849924-84-1 structure

Product Name:3,5-Bis(methylsulfonyl)benzonitrile

CAS No:849924-84-1

MF:C₉H₉NO₄S₂

MW:259.30205988884

MDL:MFCD04037977

CID:716761

Update Time:2026-04-29

3,5-Bis(methylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,3,5-bis(methylsulfonyl)-
- 3,5-Bis(methylsulfonyl)benzonitrile
- MDL： MFCD04037977
- Inchi： InChI=1S/C9H9NO4S2/c1-15(11,12)8-3-7(6-10)4-9(5-8)16(2,13)14/h3-5H,1-2H3
- InChI Key： RZFPKGRAQZGUPA-UHFFFAOYSA-N
- SMILES： CS(=O)(=O)C1=CC(=CC(=C1)C#N)S(=O)(=O)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2

3,5-Bis(methylsulfonyl)benzonitrile Pricemore >>

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